![molecular formula C9H6N2O4S B6164561 4-(ethenesulfonyl)-3-nitrobenzonitrile CAS No. 1153324-80-1](/img/no-structure.png)
4-(ethenesulfonyl)-3-nitrobenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of organic compounds often involves reactions like addition, substitution, elimination, and rearrangement. The choice of reaction depends on the functional groups present in the starting materials and the desired product .Molecular Structure Analysis
The molecular structure of organic compounds can be analyzed using various techniques like X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy .Chemical Reactions Analysis
Organic compounds can undergo a variety of chemical reactions, including oxidation, reduction, hydrolysis, and many others. The type of reaction depends on the functional groups present in the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of organic compounds, such as melting point, boiling point, solubility, and reactivity, can be analyzed using various experimental techniques .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(ethenesulfonyl)-3-nitrobenzonitrile involves the reaction of 4-chloro-3-nitrobenzonitrile with ethenesulfonyl chloride in the presence of a base.", "Starting Materials": [ "4-chloro-3-nitrobenzonitrile", "ethenesulfonyl chloride", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Dissolve 4-chloro-3-nitrobenzonitrile in a solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the solution.", "Slowly add ethenesulfonyl chloride to the solution while stirring.", "Allow the reaction mixture to stir at room temperature for several hours.", "Quench the reaction by adding water to the mixture.", "Extract the product with a solvent such as ethyl acetate or dichloromethane.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1153324-80-1 |
Product Name |
4-(ethenesulfonyl)-3-nitrobenzonitrile |
Molecular Formula |
C9H6N2O4S |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.